Cas no 403-25-8 (α,α-Difluoro-3-nitrotoluene)
α,α-Difluoro-3-nitrotoluene structure
Product Name:α,α-Difluoro-3-nitrotoluene
CAS No:403-25-8
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD18071057
CID:1064573
PubChem ID:21407905
Update Time:2025-09-24
α,α-Difluoro-3-nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- α,α-Difluoro-3-nitrotoluene
- 1-(Difluoromethyl)-3-nitro-benzene
- 1-Difluormethyl-3-nitro-benzol
- 1-difluoromethyl-3-nitrobenzene
- 1-difluoromethyl-3-nitro-benzene
- 1-Nitro-3-(difluoromethyl)benzene
- 2,2-Difluor-3-nitro-toluol
- 3-(difluoromethyl)nitrobenzene
- AG-L-58478
- CTK7B6793
- SureCN2014611
- STL557390
- CS-0156982
- MFCD18071057
- inverted exclamation mark-DIFLUORO-3-NITROTOLUENE
- 1-(Difluoromethyl)-3-nitro-benzene, AldrichCPR
- BBL103580
- DTXSID20613272
- AKOS005259134
- MS-20662
- 1-(Difluoromethyl)-3-nitro-benzene -stabilized over Potassium carbonate
- A-Difluoro-3-nitrotoluene
- D82993
- SY075511
- 403-25-8
- alpha,alpha-Difluoro-3-nitrotoluene
- SCHEMBL2014611
- A,
- inverted exclamation mark,
- 1-(difluoromethyl)-3-nitrobenzene
-
- MDL: MFCD18071057
- Inchi: 1S/C7H5F2NO2/c8-7(9)5-2-1-3-6(4-5)10(11)12/h1-4,7H
- InChI Key: QOGPXSPKXMNSLH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 173.02885
- Monoisotopic Mass: 173.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
α,α-Difluoro-3-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X05935-5g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 5g |
¥519.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X05935-25g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 25g |
¥2468.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X05935-1g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 1g |
¥105.0 | 2024-07-18 | |
| TRC | D446285-1g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 1g |
$207.00 | 2023-05-18 | ||
| TRC | D446285-10g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 10g |
$1642.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058557-1g |
1-(Difluoromethyl)-3-nitro-benzene |
403-25-8 | 97% | 1g |
1186CNY | 2021-05-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD305802-250mg |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 250mg |
¥156.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD305802-1g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 1g |
¥347.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD305802-5g |
α,α-Difluoro-3-nitrotoluene |
403-25-8 | 95% | 5g |
¥1250.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD305802-25g |
1-(Difluoromethyl)-3-nitrobenzene |
403-25-8 | 98% | 25g |
¥2571.0 | 2024-04-18 |
α,α-Difluoro-3-nitrotoluene Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
403-25-8 (α,α-Difluoro-3-nitrotoluene) Related Products
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